Cas no 331845-83-1 ((4-bromophenyl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone)

• Product Name: (4-bromophenyl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone
• CAS No: 331845-83-1
• MF: C₁₆H₁₄BrNO
• MW: 316.19246339798
• CID: 3062976
• PubChem ID: 799310
• Update Time: 2025-04-21

(4-bromophenyl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone
• 2-(4-bromobenzoyl)-1,2,3,4-tetrahydroisoquinoline
• AG-690/37071107
• (4-BROMOPHENYL)[3,4-DIHYDRO-2(1H)-ISOQUINOLINYL]METHANONE
• 331845-83-1
• SR-01000326085-1
• Z27717118
• (4-bromophenyl)-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
• AKOS000168108
• Oprea1_715008
• EU-0036043
• STK067373
• Oprea1_713468
• SR-01000326085

• Inchi： 1S/C16H14BrNO/c17-15-7-5-13(6-8-15)16(19)18-10-9-12-3-1-2-4-14(12)11-18/h1-8H,9-11H2
• InChI Key： ZMDSHAIQVYLEET-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(N1CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 315.02588Da
• Monoisotopic Mass: 315.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų